Cas no 118885-06-6 (5,9-Docosadienoic acid, (5Z,9Z)-)

• Product Name: 5,9-Docosadienoic acid, (5Z,9Z)-
• CAS No: 118885-06-6
• MF: C₂₂H₄₀O₂
• MW: 336.551807403564
• CID: 1208006
• PubChem ID: 54547103
• Update Time: 2025-04-20

5,9-Docosadienoic acid, (5Z,9Z)- Chemical and Physical Properties

Names and Identifiers

• 5,9-Docosadienoic acid, (5Z,9Z)-
• docosa-5,9-dienoic acid
• DTXSID90712125
• 5,9-Docosadienoic acid
• 118885-06-6

• Inchi： 1S/C22H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h13-14,17-18H,2-12,15-16,19-21H2,1H3,(H,23,24)
• InChI Key： ZHHICULNRUBVAX-UHFFFAOYSA-N
• SMILES： OC(CCCC=CCCC=CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 336.302830514g/mol
• Monoisotopic Mass: 336.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 8.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids